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Compound of Interest

Compound Name: Repaglinide Anhydride

Cat. No.: B15291073

The safe and compliant disposal of Repaglinide Anhydride is a critical aspect of laboratory
operations, ensuring the protection of personnel and the environment. This guide provides
detailed procedures for the proper disposal of this active pharmaceutical ingredient, adhering to
safety and regulatory standards.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Repaglinide Anhydride
with appropriate personal protective equipment (PPE) in a well-ventilated area.[1][2] This
minimizes the risk of exposure through inhalation, skin contact, or eye contact.[2][3]

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber)

Safety glasses with side-shields or chemical

Eye Protection
goggles

) Laboratory coat or other suitable protective
Body Protection

clothing

] Use in a well-ventilated area. If dust is
Respiratory

generated, use a NIOSH-approved respirator.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15291073?utm_src=pdf-interest
https://www.benchchem.com/product/b15291073?utm_src=pdf-body
https://www.benchchem.com/product/b15291073?utm_src=pdf-body
https://www.chemicalbook.com/msds/r-repaglinide-repaglinide-impurity.pdf
https://aksci.com/sds/I979_SDS.pdf
https://aksci.com/sds/I979_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC463230010&productDescription=REPAGLINIDE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15291073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Il. Step-by-Step Disposal Protocol

The disposal of Repaglinide Anhydride must comply with all applicable federal, state, and
local regulations.[4][5] Under the Resource Conservation and Recovery Act (RCRA), it is the
responsibility of the waste generator to determine if a substance is hazardous.[5]

Step 1: Waste Characterization

Determine if the Repaglinide Anhydride waste is classified as hazardous. While not
specifically listed as a P- or U-series hazardous waste, a determination must be made based
on its characteristics (ignitability, corrosivity, reactivity, and toxicity).[6][7] Consult your
institution's Environmental Health and Safety (EHS) department for guidance on this
characterization.

Step 2: Segregation and Containment

e Do not mix Repaglinide Anhydride waste with other chemical waste streams unless
explicitly instructed to do so by your EHS department.

o Place the waste in a designated, properly labeled, and sealed container.[1][3] The container
should be in good condition and compatible with the chemical.

o Label the container clearly as "Hazardous Waste" (if applicable) and include the chemical
name "Repaglinide Anhydride."

Step 3: Accidental Spill Management

In the event of a spill, take the following immediate actions:

Evacuate non-essential personnel from the area.[8]

Ensure the area is well-ventilated.

Wearing appropriate PPE, contain the spill.

For solid spills, carefully sweep or vacuum the material and place it into a designated waste
container.[2][3] Avoid creating dust.[1][3]
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 For liquid spills, use an inert absorbent material to collect the substance.

o Clean the spill area thoroughly.[8]

» Dispose of all contaminated materials (including PPE) as hazardous waste.
Step 4: Final Disposal

» Do not dispose of Repaglinide Anhydride down the drain or in regular trash.[1][2]
Discharge into the environment is to be avoided.[1]

e The recommended method for final disposal is through a licensed chemical waste disposal
facility.[1][5] This typically involves controlled incineration with flue gas scrubbing.[1]

» Arrange for pickup and disposal by a certified hazardous waste contractor.

lll. Disposal of Contaminated Materials and Packaging

o Empty Containers: Containers that held Repaglinide Anhydride should be triple-rinsed with
a suitable solvent.[1] The rinsate must be collected and disposed of as hazardous waste.
After rinsing, the container can be punctured to prevent reuse and disposed of in a sanitary
landfill or recycled, depending on local regulations.[1]

o Contaminated PPE and Labware: Any items, such as gloves, wipes, and glassware, that
have come into direct contact with Repaglinide Anhydride should be collected in a sealed
bag or container and disposed of as hazardous waste.

Experimental Workflow: Repaglinide Anhydride
Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
Repaglinide Anhydride waste.
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Caption: Disposal workflow for Repaglinide Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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